Cas no 59826-46-9 (2-Propen-1-one, 3-(2,6-dichlorophenyl)-1-phenyl-)

2-Propen-1-one, 3-(2,6-dichlorophenyl)-1-phenyl- structure
59826-46-9 structure
Product Name:2-Propen-1-one, 3-(2,6-dichlorophenyl)-1-phenyl-
CAS No:59826-46-9
MF:C15H10Cl2O
MW:277.145302295685
CID:337192
PubChem ID:5712113
Update Time:2025-04-19

2-Propen-1-one, 3-(2,6-dichlorophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-(2,6-dichlorophenyl)-1-phenyl-
    • 3-(2,6-dichlorophenyl)-1-phenylprop-2-en-1-one
    • SCHEMBL979466
    • NSC-247058
    • CHEMBL17186
    • 81226-97-3
    • NSC247058
    • 59826-46-9
    • Inchi: 1S/C15H10Cl2O/c16-13-7-4-8-14(17)12(13)9-10-15(18)11-5-2-1-3-6-11/h1-10H/b10-9+
    • InChI Key: DBXDWKVTMRWZDM-MDZDMXLPSA-N
    • SMILES: ClC1C=CC=C(C=1/C=C/C(C1C=CC=CC=1)=O)Cl

Computed Properties

  • Exact Mass: 276.011
  • Monoisotopic Mass: 276.0108703g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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